1-(4-fluorophenyl)-4-methoxy-6-oxo-N-(3-propan-2-yloxypropyl)pyridazine-3-carboxamide

• IUPAC Name: 1-(4-fluorophenyl)-4-methoxy-6-oxo-N-(3-propan-2-yloxypropyl)pyridazine-3-carboxamide
• InChI: InChI=1S/C18H22FN3O4/c1-12(2)26-10-4-9-20-18(24)17-15(25-3)11-16(23)22(21-17)14-7-5-13(19)6-8-14/h5-8,11-12H,4,9-10H2,1-3H3,(H,20,24)
• InChI Key: WWFTXZCZJCEFKP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)OCCCNC(=O)C1=NN(C(=O)C=C1OC)C2=CC=C(C=C2)F
• Molecular Formula: C18H22FN3O4
• Molecular Weight: 363.4 g/mol

Description

1-(4-fluorophenyl)-4-methoxy-6-oxo-N-(3-propan-2-yloxypropyl)pyridazine-3-carboxamide is a useful research compound. Its molecular formula is C18H22FN3O4 and its molecular weight is 363.389. The purity is usually 95%.
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Scientific Research Applications

Met Kinase Inhibitor Development

Substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides have been identified as potent and selective Met kinase inhibitors. These compounds demonstrate significant tumor stasis in Met-dependent human gastric carcinoma models following oral administration, suggesting potential applications in cancer therapy (Schroeder et al., 2009).

Antimicrobial and Antifungal Agents

Several studies have synthesized and evaluated the antimicrobial and antifungal activities of new compounds, including fluoroquinolone-based 4-thiazolidinones and semicarbazone derivatives. These compounds have shown effectiveness against various bacterial and fungal strains, indicating their potential as antimicrobial and antifungal agents (Patel & Patel, 2010); (Ahsan et al., 2016).

Synthesis of Novel Organic Compounds

Research has focused on the synthesis of novel organic compounds, including 5-aminopyrazole and pyrazolo[1,5-a]pyrimidine derivatives. These studies often explore the structures and potential biological activities of the synthesized compounds, contributing to the development of new therapeutic agents (Hassan et al., 2014).

Antiviral Research

Exploratory research into novel antiviral agents has led to the identification of compounds with potential efficacy against various viral infections. This includes the development of inhibitors for specific viral enzymes and the synthesis of compounds with broad antiviral activities, offering insights into potential antiviral drug development strategies (De Clercq, 2009).

Antitumor and Anticancer Studies

Compounds with structural elements similar to the specified molecule have been synthesized and evaluated for their antitumor and anticancer activities. These studies often involve the synthesis of novel heterocyclic compounds and the assessment of their cytotoxic effects against various cancer cell lines, contributing to the search for new anticancer drugs (Fahim et al., 2021).